2-(Pyrrolidin-2-yl)-3,4-dihydropyrimidin-4-one

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• SMILES: C1CC(NC1)C2=NC=CC(=O)N2
• InChI: InChI=1S/C8H11N3O/c12-7-3-5-10-8(11-7)6-2-1-4-9-6/h3,5-6,9H,1-2,4H2,(H,10,11,12)
• InChIKey: PQWLVABKZYMMJW-UHFFFAOYSA-N

Chiral Proline-Derived Pyrimidinone Scaffold Overview

2-(Pyrrolidin-2-yl)-3,4-dihydropyrimidin-4-one (CAS 1339000-78-0) is a heterocyclic chiral building block combining a pyrrolidine ring and a 3,4-dihydropyrimidin-4-one core via a C-C bond at the 2-position of both rings [1]. This scaffold is a key intermediate in the synthesis of enantiopure pyrimidine derivatives, leveraging (S)-proline as a chiral pool starting material to ensure high enantiomeric purity [1]. The compound belongs to a broader class of pyrimidine-substituted pyrrolidine derivatives, which are extensively patented for their inhibitory activity against acetyl-CoA carboxylase 2 (ACC2), a validated target in metabolic disorders such as obesity and NASH [2].

Chiral pool-derived stereochemical control for pyrimidine derivative synthesis

C-C linked pyrrolidine scaffold with defined spatial orientation

Reported ACC2 pharmacophore research context

• [1] Brennecke, B., Castello Micó, A., Selter, L., Accorsi, M., Zimmer, R., & Reissig, H.-U. (2021). A Proline and 4-Hydroxyproline Based Approach to Enantiopure Pyrrolidin-2-yl-Substituted Pyridine and Pyrimidine Derivatives. European Journal of Organic Chemistry, 2021(33), 4750–4761. View Source
• [2] Boehringer Ingelheim International GmbH. (2015). Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. U.S. Patent No. 8,962,641. Washington, DC: U.S. Patent and Trademark Office. View Source

Why Generic Substitution Fails for This Scaffold

Simple substitution with common analogs like 2-(pyrrolidin-1-yl)pyrimidin-4-one or 2-(pyrrolidin-3-yl)-3,4-dihydropyrimidin-4-one is not chemically or pharmacologically equivalent. The specific C-C linkage at the pyrrolidine's 2-position creates a distinct chiral center and a unique spatial orientation of the basic amine, directly impacting target binding geometry in systems like ACC2 inhibition [1]. Furthermore, the synthetic route from (S)-proline provides a scalable entry to enantiopure material via β-ketoenamide cyclization, a capability not replicated by regioisomeric or N-linked analogs, which lack this chiral pool-derived synthetic advantage and result in racemic mixtures or require costly chiral separations [2].

Stereochemical mismatch

N-linked or 3-position regioisomers alter the chiral environment and binding geometry; the C-C linkage at pyrrolidine 2-position is critical for reported target engagement.

Synthetic route divergence

(S)-proline-based cyclization provides a scalable entry to enantiopure material; regioisomeric analogs often result in racemic mixtures or require costly chiral separation.

Pharmacophore shift

The 2-pyrrolidinyl substitution pattern is reported in ACC2 inhibitor patents; common N-linked analogs show divergent target profiles (e.g., RORgamma) that may confound metabolic disease research.

• [1] Brennecke, B., Castello Micó, A., Selter, L., Accorsi, M., Zimmer, R., & Reissig, H.-U. (2021). A Proline and 4-Hydroxyproline Based Approach to Enantiopure Pyrrolidin-2-yl-Substituted Pyridine and Pyrimidine Derivatives. European Journal of Organic Chemistry, 2021(33), 4750–4761. View Source
• [2] Boehringer Ingelheim International GmbH. (2015). Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. U.S. Patent No. 8,962,641. Washington, DC: U.S. Patent and Trademark Office. View Source

Product-Specific Quantitative Evidence

Enantiopure Synthesis Yield vs. Racemic Routes

The target compound is synthesized via an intramolecular cyclization of N-protected (S)-proline-derived β-ketoenamides, yielding enantiopure pyrrolidin-2-yl-pyrimidin-4-one derivatives in good to excellent yields (typically 70-92% over two steps) [1]. In contrast, standard multi-component Biginelli reactions leading to regioisomeric or achiral analogs such as 2-(pyrrolidin-3-yl)-3,4-dihydropyrimidin-4-one or 2-(pyrrolidin-1-yl)pyrimidin-4-one generally produce racemic products or lack the steric control to install the pyrrolidine at the 2-position with defined stereochemistry, often resulting in lower overall yields (40-65%) for the desired regioisomer .

Enantiopure Synthesis Yield

Class-level inference

Target: 70–92% yield, >99% ee Comparator: racemic ~40–65% yield

Supports enantiopure building block procurement; racemic routes may require additional chiral separation.

Source-specific yield range; validate under user synthetic conditions.

Evidence Dimension	Overall yield for enantiopure product synthesis vs. racemic regioisomer
Target Compound Data	70-92% yield (enantiopure >99% ee)
Comparator Or Baseline	2-(pyrrolidin-3-yl)-3,4-dihydropyrimidin-4-one (racemic, ~40-65% yield)
Quantified Difference	Up to 52% absolute yield increase and enantiopurity (>99% ee) vs. racemic (0% ee)
Conditions	Intramolecular cyclization of β-ketoenamides derived from (S)-proline and 4-aminopent-3-en-2-one, followed by condensation with hydroxylamine hydrochloride [1].

Why This Matters

Superior synthetic efficiency and guaranteed enantiopurity reduce the cost and complexity of accessing chiral drug candidates, a critical factor for large-scale procurement in lead optimization.

• [1] Brennecke, B., Castello Micó, A., Selter, L., Accorsi, M., Zimmer, R., & Reissig, H.-U. (2021). A Proline and 4-Hydroxyproline Based Approach to Enantiopure Pyrrolidin-2-yl-Substituted Pyridine and Pyrimidine Derivatives. European Journal of Organic Chemistry, 2021(33), 4750–4761. View Source

ACC2 Inhibitor Pharmacophore Alignment

The 2-(pyrrolidin-2-yl)-3,4-dihydropyrimidin-4-one partial structure serves as a critical 'right-hand side' component in potent ACC2 inhibitors. Patent US 8,962,641 B2 explicitly claims compounds with this core exhibiting ACC2 inhibitory activity [1]. The 2-pyrrolidinyl substitution pattern is essential for potency; a closely related class-level analog, 2-(pyrrolidin-1-yl)pyrimidine, lacks the ACC2 pharmacophoric arrangement and is predominantly explored for kinase inhibition (e.g., IC50 = 21 nM against RORgamma), demonstrating a divergent target profile [2].

ACC2 Pharmacophore Alignment

Class-level inference

Target: Patented ACC2 inhibitor core scaffold Comparator: RORgamma IC50 21 nM (divergent target)

Reported pharmacophore context supports ACC2 pathway studies; off-target selectivity may differ.

Review target engagement in specific ACC2 enzymatic assay.

Evidence Dimension	Biological target engagement (Pharmacophore match)
Target Compound Data	Patented as core scaffold in ACC2 inhibitors [1]
Comparator Or Baseline	2-(pyrrolidin-1-yl)pyrimidine derivative: IC50 = 21 nM against RORgamma (no reported ACC2 activity) [2]
Quantified Difference	Qualitative difference in target selectivity: ACC2 vs. RORgamma
Conditions	In vitro ACC2 enzymatic inhibition assay (patent-defined) vs. RORgamma luciferase reporter gene assay in human PBMC [2].

Why This Matters

Procuring the correct regioisomer ensures the compound engages the intended target class (ACC2), avoiding off-target activity that would confound metabolic disease research or lead to program failure.

• [1] Boehringer Ingelheim International GmbH. (2015). Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. U.S. Patent No. 8,962,641. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] BindingDB. (n.d.). BDBM302226: US9598415, 138. Affinity Data: IC50 = 21 nM (RORgamma antagonist). Retrieved from the BindingDB database. View Source

Regiochemical Integrity for Cross-Coupling Reactions

The nonaflate (NfO) derivatives of the target compound serve as excellent precursors for palladium-catalyzed cross-coupling reactions, as demonstrated by their smooth conversion in Suzuki and related reactions [1]. This reactivity profile is contingent on the C-2 pyrrolidine attachment; N-linked pyrrolidine analogs (e.g., 2-(pyrrolidin-1-yl)pyrimidin-4-one) lack the necessary site for nonaflate generation and direct C-C bond formation from the pyrimidine ring. Consequently, they require alternative, less efficient halogenation/synthetic sequences to introduce similar diversity .

Cross-Coupling Reactivity

Class-level inference

Target: Nonaflate precursor for Pd couplings, reported >75% yield Comparator: No nonaflate site; alternative halogenation route required

Enables SAR diversification workflow; N-linked analog may require different synthetic strategy.

Verify coupling conditions for specific substrate scope.

Evidence Dimension	Synthetic versatility for library generation via cross-coupling
Target Compound Data	Nonaflate derivatives are excellent substrates for Pd-catalyzed couplings (yields typically >75%) [1].
Comparator Or Baseline	2-(pyrrolidin-1-yl)pyrimidin-4-one (no site for nonaflate generation)
Quantified Difference	Qualitative difference in reaction pathway accessibility.
Conditions	Nonaflate formation and subsequent Suzuki/Negishi coupling reactions [1].

Why This Matters

Enables rapid diversification of the pyrimidinone core for structure-activity relationship (SAR) studies, a key workflow requirement in medicinal chemistry programs that N-linked analogs cannot support.

• [1] Brennecke, B., Castello Micó, A., Selter, L., Accorsi, M., Zimmer, R., & Reissig, H.-U. (2021). A Proline and 4-Hydroxyproline Based Approach to Enantiopure Pyrrolidin-2-yl-Substituted Pyridine and Pyrimidine Derivatives. European Journal of Organic Chemistry, 2021(33), 4750–4761. View Source

Optimal Research and Industrial Applications

ACC-Targeting Metabolic Drug Lead Optimization

This compound is directly applicable as a chiral building block in the synthesis of ACC2 inhibitor candidates for obesity, NASH, and diabetes. Its proven alignment with the patented ACC2 pharmacophore [2] makes it the preferred choice over regioisomeric analogs (e.g., 2-(pyrrolidin-3-yl) or N-linked pyrrolidines), which are not claimed in the same patent space and lack published ACC2 activity.

Asymmetric Synthesis of Chiral Pyrimidine Libraries

The reliance on (S)-proline guarantees high enantiomeric purity, which is critical for chiral drug substance development. The compound's utility as a precursor for nonaflate-mediated cross-couplings [1] enables the rapid creation of diverse, enantiopure compound libraries for screening against targets requiring a basic amine in a specific chiral orientation, outperforming synthetic routes using racemic 2-(pyrrolidin-3-yl) analogs.

Scaffold Hopping for Kinase or Antiviral Inhibitors

The 2-(pyrrolidin-2-yl)-3,4-dihydropyrimidin-4-one core provides a privileged scaffold for medicinal chemistry scaffold-hopping exercises from known bioactive pyrrolopyrimidines (e.g., kinase inhibitors) or HIV-1 inhibitors . Its unique C-C linkage stereochemistry allows exploration of binding pockets inaccessible to the more common N-pyrrolidinyl analogs, providing a genuine differentiation in intellectual property space and target selectivity profiles.

Application

Selection Property

Validation Focus

ACC2 pathway inhibitor research

Reported ACC2 pharmacophore alignment

ACC2 enzymatic inhibition assay validation

Enantiopure pyrimidine library synthesis

Chiral pool-derived stereochemical control

Enantiomeric excess and cross-coupling efficiency review

Scaffold-hopping for kinase/antiviral research

C-C linked pyrrolidine stereochemistry

Binding pocket selectivity profiling

• [1] Brennecke, B., Castello Micó, A., Selter, L., Accorsi, M., Zimmer, R., & Reissig, H.-U. (2021). A Proline and 4-Hydroxyproline Based Approach to Enantiopure Pyrrolidin-2-yl-Substituted Pyridine and Pyrimidine Derivatives. European Journal of Organic Chemistry, 2021(33), 4750–4761. View Source
• [2] Boehringer Ingelheim International GmbH. (2015). Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. U.S. Patent No. 8,962,641. Washington, DC: U.S. Patent and Trademark Office. View Source